N-(4-Methoxy-pyridin-2-yl)-2,2-dimethyl-propionamide

• IUPAC Name: N-(4-methoxypyridin-2-yl)-2,2-dimethylpropanamide
• InChI: InChI=1S/C11H16N2O2/c1-11(2,3)10(14)13-9-7-8(15-4)5-6-12-9/h5-7H,1-4H3,(H,12,13,14)
• InChI Key: PLKXCRFGEHVAAP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NC1=NC=CC(=C1)OC
• Molecular Formula: C11H16N2O2
• DSSTOX Substance ID: DTXSID60640067
• Molecular Weight: 208.26 g/mol
• CAS RN: 898561-60-9

Description

N-(4-Methoxy-pyridin-2-yl)-2,2-dimethyl-propionamide, or 4-MMP, is an organic compound belonging to the class of pyridines. It is an amide and has a molecular weight of 162.24 g/mol. 4-MMP is a colorless, volatile liquid with a boiling point of 170-172°C and a melting point of -20°C. It is a synthetic compound that is used in a variety of scientific research applications.

Scientific Research Applications

Synthesis and Pharmaceutical Impurities

A significant aspect of the scientific research surrounding N-(4-Methoxy-pyridin-2-yl)-2,2-dimethyl-propionamide and its related compounds involves the synthesis and understanding of pharmaceutical impurities. For instance, a study highlighted novel methods for the synthesis of omeprazole, a compound similar in structure to N-(4-Methoxy-pyridin-2-yl)-2,2-dimethyl-propionamide, focusing on pharmaceutical impurities of proton pump inhibitors. This research offers insights into the development of proton pump inhibitors and the synthesis of their impurities, which can be used as standard impurities for further research (Saini et al., 2019).

Corrosion Inhibition

Another research area involves the use of quinoline derivatives, structurally related to N-(4-Methoxy-pyridin-2-yl)-2,2-dimethyl-propionamide, as anticorrosive materials. These derivatives are known for their effectiveness against metallic corrosion, a property attributed to their ability to form highly stable chelating complexes with surface metallic atoms through coordination bonding (Verma et al., 2020).

Biological Effects and Medicinal Importance

The biological effects of related compounds such as acetamide, formamide, and their mono and dimethyl derivatives have been extensively reviewed. These studies have significantly contributed to the understanding of the biological consequences of exposure to these compounds, emphasizing their commercial importance and diverse biological responses (Kennedy, 2001).

Furthermore, the chemical properties, biological activities, and applications of pyridine derivatives, similar to N-(4-Methoxy-pyridin-2-yl)-2,2-dimethyl-propionamide, have been comprehensively reviewed. These derivatives possess diverse biological activities, including antifungal, antibacterial, antioxidant, and anticancer activities. They also have applications in chemosensing, demonstrating a high affinity for various ions and neutral species, making them effective chemosensors for different species detection (Abu-Taweel et al., 2022).